Cas no 2229276-58-6 (2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid
• CAS No: 2229276-58-6
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 5968603
• PubChem ID: 165721457
• Update Time: 2025-06-08

2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid
• 2229276-58-6
• EN300-1949166

• Inchi： 1S/C10H9F3O3/c1-16-8-6(3-2-4-7(8)11)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： BMBGQDIKNVOBOB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C(C=1OC)F)F

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid

Introduction to 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid (CAS No. 2229276-58-6)

2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229276-58-6, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug development. This compound exhibits a unique structural motif characterized by the presence of two fluorine atoms at the alpha position of the propanoic acid chain and a substituted phenyl ring, which imparts distinct physicochemical properties and biological activities. The molecular structure, featuring a combination of fluoro-substituents and methoxy-functionalized aromatic ring, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The significance of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms, when incorporated into molecular structures, can modulate various pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, fluorine substitution can enhance metabolic stability, improve binding affinity to biological targets, and influence the lipophilicity of molecules. In the case of 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid, the dual fluorination at the alpha-carbon positions likely contributes to increased metabolic resistance, while the electron-donating methoxy group in the phenyl ring may enhance solubility and bioavailability. These attributes make it an intriguing scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. The use of quantum mechanical calculations and molecular dynamics simulations has allowed researchers to predict the binding modes of 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid with various biological targets. For example, studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The fluoro-substituents are particularly important in these interactions, as they can stabilize specific conformational states of the enzyme active site, thereby enhancing binding affinity.

In addition to its potential as a lead compound for drug discovery, 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid has been explored in materials science applications. Fluorinated carboxylic acids are known for their ability to form stable ionic liquids and other functional materials. The unique combination of fluoro-substituents and carboxylic acid functionality in this compound makes it a versatile building block for synthesizing novel materials with enhanced thermal stability and chemical resistance. Such materials are increasingly being used in energy storage devices, sensors, and other high-performance applications.

The synthesis of 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid represents a challenge due to the complexity of its molecular structure. However, recent methodological advances in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the key functional groups efficiently. These synthetic strategies not only improve yield but also reduce the environmental impact of the manufacturing process.

The biological activity of 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on enzymes involved in pain signaling pathways. The fluoro-substituents are believed to play a critical role in modulating these interactions by influencing the electronic properties of the molecule. Further research is ongoing to elucidate the exact mechanisms through which this compound exerts its effects.

Another area of interest is the potential use of 2,2-difluoro-3-(3-fluoro-2-methoxyphenyl)propanoic acid as an intermediate in the synthesis of more complex drug candidates. Its structural features make it an ideal starting point for exploring diverse chemical modifications without compromising key pharmacophoric elements. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The physicochemical properties of CAS No. 2229276-58-6, such as solubility, melting point, and stability under various conditions, are critical factors that determine its suitability for different applications. Experimental data indicate that this compound exhibits good solubility in organic solvents commonly used in pharmaceutical formulations. This property is advantageous for developing oral or injectable formulations where bioavailability is a key concern.

In conclusion,CAS No 2229276 58 6 represents a structurally unique fluorinated carboxylic acid derivative with significant potential in both medicinal chemistry and materials science applications。 The presence of multiple fluoro-substituents enhances its metabolic stability， while its aromatic ring modifications contribute to improved solubility。 Ongoing research aims to fully exploit these properties， paving the way for new therapeutic agents， advanced materials， and innovative synthetic methodologies。